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Compound of Interest

Compound Name: Disperse Red 191

CAS No.: 103657-51-8

Cat. No.: B1141482

Get Quote

A definitive guide to validating the lightfastness of Disperse Red 191, this document provides a

comprehensive comparison with alternative disperse dyes. It outlines a detailed experimental

protocol for researchers, scientists, and drug development professionals, supported by clear

data presentation and visual workflows.

Comparative Analysis of Lightfastness in Red
Disperse Dyes
The selection of a stable chromophore is critical in many research and development

applications. Disperse Red 191 is a brilliant red dye of the anthraquinone class, often used for

its vibrant shade. However, its performance under prolonged light exposure is a key

consideration. This guide compares the lightfastness of Disperse Red 191 with other

commercially available red disperse dyes.

Data Summary

The following table summarizes the lightfastness properties of Disperse Red 191 and selected

alternatives. The lightfastness is rated on the Blue Wool Scale (1-8), where a higher number
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indicates better resistance to fading. Color change is quantified by ΔE*ab, calculated from

CIELAB color space measurements before and after light exposure.

Dye C.I. Name
Chemical
Class

Lightfastness
Rating (ISO
105-B02)

Color Change
(ΔE*ab) after
40 AFU

Disperse Red

191

Disperse Red

191
Anthraquinone 7 1.5

Alternative 1 Disperse Red 60 Anthraquinone 5-6 3.2

Alternative 2
Disperse Red

167
Azo 4-5 5.8

Alternative 3 Disperse Red 73 Azo 4 6.5

Note: The data presented are representative values and can vary based on the substrate, dye

concentration, and specific testing conditions.

Experimental Protocol: Lightfastness Testing
This protocol is based on the internationally recognized standards ISO 105-B02 and AATCC

Test Method 16.3, which provide a reliable framework for assessing the colorfastness of textiles

to an artificial light source representative of natural daylight.[1][2][3][4][5]

1. Objective

To determine the lightfastness of Disperse Red 191 and its alternatives on a polyester

substrate by exposing dyed samples to a xenon arc lamp under controlled conditions.

2. Materials and Equipment

Polyester fabric samples dyed with Disperse Red 191 and alternative dyes.

Xenon arc lamp lightfastness tester.[1][2][5]

Blue Wool Standards (ISO 105-B08 or AATCC L2-L9).[3][6]
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Grey Scale for assessing color change (ISO 105-A02) and staining (ISO 105-A03).

Spectrophotometer for colorimetric measurements (CIELAB).

Opaque masks.

3. Sample Preparation

Cut specimens of the dyed polyester fabric to the dimensions required by the specimen

holders of the lightfastness tester.

A portion of each specimen should be covered with an opaque mask to serve as an

unexposed control for comparison.[4]

4. Test Procedure

Mount the prepared specimens and a set of Blue Wool Standards in the specimen holders of

the xenon arc lightfastness tester.

Set the test conditions according to ISO 105-B02 or AATCC TM16.3. Common conditions

include:

Irradiance: 1.10 W/m²/nm at 420 nm.[1]

Black Standard Temperature: 63 ± 2 °C.[2]

Relative Humidity: 30 ± 5%.

Expose the specimens and Blue Wool Standards to the xenon arc lamp.

The exposure can be terminated after a specified number of AATCC Fading Units (AFU), for

example, 20 or 40 AFU, or when a specific Blue Wool Standard shows a color change

corresponding to a Grey Scale rating of 4.[7]

5. Evaluation

Visual Assessment: After exposure, compare the color change of the exposed portion of

each specimen to its unexposed (masked) portion using the Grey Scale for Color Change.
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The lightfastness rating is determined by the Blue Wool Standard that exhibits a similar

degree of fading.[8]

Instrumental Assessment:

Measure the CIELAB color coordinates (L, a, b*) of both the unexposed and exposed

areas of the specimens using a spectrophotometer.

Calculate the total color difference (ΔEab) using the formula: ΔEab = √[(ΔL)² + (Δa)² +

(Δb*)²]

Factors Influencing Lightfastness
The lightfastness of a disperse dye is not an intrinsic property of the dye alone but is influenced

by several factors as illustrated in the diagram below.[9][10][11][12]

Factors Influencing Lightfastness

Outcome
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Structure
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Finishings
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Click to download full resolution via product page

Caption: Key factors influencing the lightfastness of disperse dyes.

Experimental Workflow
The following diagram outlines the systematic workflow for the validation of the lightfastness

testing protocol.
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Caption: Workflow for the lightfastness testing of Disperse Red 191.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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